Cas no 2172510-07-3 (2-(4-Carboxy-5-methylthiophen-2-yl)piperidine-3-carboxylic acid)

• Product Name: 2-(4-Carboxy-5-methylthiophen-2-yl)piperidine-3-carboxylic acid
• CAS No: 2172510-07-3
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 5791241
• PubChem ID: 165505401
• Update Time: 2025-10-29

2-(4-Carboxy-5-methylthiophen-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1476542
• 2-(4-carboxy-5-methylthiophen-2-yl)piperidine-3-carboxylic acid
• 2172510-07-3
• 2-(4-Carboxy-5-methylthiophen-2-yl)piperidine-3-carboxylic acid

• Inchi： 1S/C12H15NO4S/c1-6-8(12(16)17)5-9(18-6)10-7(11(14)15)3-2-4-13-10/h5,7,10,13H,2-4H2,1H3,(H,14,15)(H,16,17)
• InChI Key： WUIGUMHIMSCFNO-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)C=C1C1C(C(=O)O)CCCN1

Computed Properties

• Exact Mass: 269.07217913g/mol
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 115Ų

Additional information on 2-(4-Carboxy-5-methylthiophen-2-yl)piperidine-3-carboxylic acid

Comprehensive Overview of 2-(4-Carboxy-5-methylthiophen-2-yl)piperidine-3-carboxylic acid (CAS No. 2172510-07-3)

2-(4-Carboxy-5-methylthiophen-2-yl)piperidine-3-carboxylic acid (CAS No. 2172510-07-3) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound combines a piperidine ring with a thiophene-carboxylic acid moiety, making it a promising candidate for drug discovery, particularly in targeting metabolic and inflammatory pathways. Researchers are increasingly exploring its role in modulating enzyme activity and receptor interactions, aligning with current trends in precision medicine and personalized therapeutics.

The molecular structure of 2-(4-Carboxy-5-methylthiophen-2-yl)piperidine-3-carboxylic acid includes a carboxylic acid group at the 4-position of the thiophene ring and a second carboxylic acid group on the piperidine scaffold. This dual functionality enhances its solubility and bioavailability, addressing a common challenge in drug development. Recent studies highlight its potential as a building block for small-molecule inhibitors, especially in oncology and neurology, where heterocyclic compounds are pivotal. The compound’s CAS No. 2172510-07-3 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

In the context of sustainability and green chemistry, 2-(4-Carboxy-5-methylthiophen-2-yl)piperidine-3-carboxylic acid is also being investigated for its eco-friendly synthesis routes. With the pharmaceutical industry prioritizing low-waste processes, this compound’s derivatives are being optimized via catalytic methods and biocatalysis. These advancements resonate with global efforts to reduce the environmental footprint of drug manufacturing, a topic frequently queried in AI-driven literature searches and scientific forums.

Another area of interest is the compound’s potential in neuroprotective applications. Given the rising prevalence of neurodegenerative diseases, researchers are examining its ability to cross the blood-brain barrier and interact with neural receptors. Preliminary data suggest it may influence glutamate signaling, a pathway implicated in conditions like Alzheimer’s and Parkinson’s. Such findings align with trending searches on “neurodegenerative drug targets” and “blood-brain barrier permeability,” underscoring its translational significance.

From a commercial perspective, CAS No. 2172510-07-3 is listed in catalogs of specialty chemical suppliers, often under the category of pharmaceutical intermediates. Its demand is driven by contract research organizations (CROs) and academic labs focusing on high-throughput screening and fragment-based drug design. The compound’s IUPAC name and SMILES notation are commonly indexed in chemical databases, ensuring visibility in SEO-optimized search results for researchers sourcing rare chemicals.

In summary, 2-(4-Carboxy-5-methylthiophen-2-yl)piperidine-3-carboxylic acid represents a versatile scaffold with multifaceted applications. Its integration into contemporary research paradigms—from green chemistry to neurology—positions it as a compound of enduring scientific and industrial value. As inquiries into “heterocyclic drug candidates” and “sustainable synthesis” continue to rise, this compound’s profile is expected to grow, further solidifying its place in modern pharmacopeia.